Cas no 646-19-5 (Heptane-1,7-diamine)

Heptane-1,7-diamine Properties

Names and Identifiers

• Heptane-1,7-diamine
• 1,7-Heptanediamine
• Diaminoheptane
• Heptamethylenediamine~1,7-Heptanediamine
• 1,7-Diaminoheptane
• HeptaMethylenediaMine
• 1,7-Diamino-n-heptane
• 1,7-Heptamethylenediamine
• 1,9-Diazanonane
• NSC 45777
• alpha,omega-Heptanediamine
• H2N(CH2)7NH2
• PWSKHLMYTZNYKO-UHFFFAOYSA-N
• 3011L9B20C
• heptan-1,7-diamin
• NSC45777
• STR02318
• 1,7-Heptanediamine (8CI)(9CI)
• SBB058724
• BDBM50216787
• STL175683
• TRA0059781
• RT
• NSC-45777
• FT-0607021
• EINECS 211-468-2
• EN300-106743
• CHEMBL28242
• A867850
• MFCD00008246
• AKOS003789317
• 1,7-Diaminoheptane, 98%
• UNII-3011L9B20C
• 1,7-heptadiamine
• 1,7-Heptanediamine; Diaminoheptane; 98%; Heptamethylenediamine~1,7-Heptanediamine
• O11823
• NS00035723
• DTXSID60214848
• D0094
• Z275166586
• Q27255888
• SCHEMBL36258
• 646-19-5
• DTXCID90137339
• 1ST001121
• 1,7-Heptanediamine (8CI)
• DB-054698
• +Expand

• MDL： MFCD00008246
• InChIKey： PWSKHLMYTZNYKO-UHFFFAOYSA-N
• Inchi： 1S/C7H18N2/c8-6-4-2-1-3-5-7-9/h1-9H2
• SMILES： N([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]
• BRN： 1734159

Computed Properties

• Exact Mass: 130.146999g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 130.146999g/mol
• Monoisotopic Mass: 130.146999g/mol
• Topological Polar Surface Area: 52Ų
• Heavy Atom Count: 9
• Complexity: 40.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.25490
• PSA: 52.04000
• Refractive Index: 1.4590
• Water Partition Coefficient: Soluble in water, ethanol, acetone, ether and benzene.
• Boiling Point: 225°C(lit.)
• Melting Point: 26-29 °C (lit.)
• Flash Point: Fahrenheit: 190.4 ° f
  Celsius: 88 ° c
  
• Solubility: Dissolution (60 g/l) (25 º C),
• Color/Form: White or yellow powder.
• Solubility: Not determined.
• Sensitiveness: Air Sensitive
• Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),

Heptane-1,7-diamine Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3259 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Argon filled storage
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

Heptane-1,7-diamine Customs Data

• HS CODE：2921290000
• Customs Data：

  China Customs Code:

  2921290000

  Overview:

  2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides